![molecular formula C9H14N2O B6643009 N,N-diethyl-1H-pyrrole-2-carboxamide](/img/structure/B6643009.png)
N,N-diethyl-1H-pyrrole-2-carboxamide
Overview
Description
N,N-diethyl-1H-pyrrole-2-carboxamide (DEPC) is a chemical compound that has been extensively studied for its potential applications in scientific research. DEPC is a heterocyclic compound that is commonly used as a reagent in biochemistry and molecular biology experiments. The purpose of
Scientific Research Applications
Cancer Research and Imaging
N,N-diethyl-1H-pyrrole-2-carboxamide derivatives have been explored in cancer research. For example, a derivative was used in the synthesis of [18F]SU11248, a potential PET tracer for imaging cancer tyrosine kinase (Wang, Miller, Sledge, & Zheng, 2005). Additionally, its applications in antitumor activity were investigated, focusing on its chemical characteristics and interaction with protein targets (Al-Otaibi, Mary, Mary, & Aayisha, 2022).
DNA Interaction and Gene Expression Control
This compound is relevant in the study of polyamides that target specific DNA sequences in the minor groove, influencing gene expression. Such research is crucial in developing treatments for diseases like cancer (Chavda et al., 2010).
Electrophysiological Research
Research in electrophysiology has leveraged derivatives of N,N-diethyl-1H-pyrrole-2-carboxamide. For example, certain derivatives displayed class III electrophysiological activity, useful in understanding cardiac arrhythmias (Hanna et al., 1989).
Chemical Synthesis and Catalysis
This compound is instrumental in chemical synthesis. For instance, it has been used in the synthesis of phenothiazines, indicating its versatility in organic synthesis (Huang et al., 2014).
Antibacterial Research
Derivatives of N,N-diethyl-1H-pyrrole-2-carboxamide have shown potential as antibacterial agents. Research into these derivatives indicates their efficacy against various bacterial strains, highlighting their importance in developing new antimicrobial treatments (Mane et al., 2017).
Molecular Structure Studies
The molecular structure and intermolecular interactions of N,N-diethyl-1H-pyrrole-2-carboxamide derivatives have been a subject of study, providing insights into the chemical behavior and properties of these compounds (Linden, Wright, & König, 1995).
properties
IUPAC Name |
N,N-diethyl-1H-pyrrole-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O/c1-3-11(4-2)9(12)8-6-5-7-10-8/h5-7,10H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLADEFDSLWZCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=CN1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.